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Compound of Interest

Compound Name:
4-Chloro-5-methylpyridine-2-

carboxamide

CAS No.: 1379357-31-9

Cat. No.: B2368981

Get Quote

Chemical Identity & Digital Representation[1]
The molecule 4-Chloro-5-methylpyridine-2-carboxamide is a functionalized pyridine scaffold

frequently utilized in the design of kinase inhibitors and agrochemicals. Its structure combines

an electron-deficient pyridine core with a lipophilic methyl group, a reactive chloro-substituent,

and a polar carboxamide "hinge-binding" motif.

Digital Identifiers
For integration into cheminformatics pipelines (ELN, LIMS, Molecular Modeling), use the

following standardized strings.
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Format String / Value

Canonical SMILES Cc1c(Cl)cc(C(N)=O)nc1

Isomeric SMILES Cc1c(Cl)cc(C(N)=O)nc1 (Achiral)

InChI String
InChI=1S/C7H7ClN2O/c1-4-5(8)3-6(10-

4)7(9)11/h3H,1H3,(H2,9,11)

InChI Key Computed upon generation

Molecular Formula C₇H₇ClN₂O

Molecular Weight 170.60 g/mol

Structural Topology (Graphviz Visualization)
The following diagram illustrates the connectivity and pharmacophoric features of the molecule,

highlighting its role as a bidentate hydrogen bond donor/acceptor in active sites.
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Figure 1: Pharmacophore decomposition of 4-Chloro-5-methylpyridine-2-carboxamide.

Physicochemical Profile & SAR Logic
Understanding the electronic distribution is critical for synthetic manipulation. The pyridine

nitrogen (N1) exerts an electron-withdrawing effect, making the C2 and C4 positions

susceptible to nucleophilic attack. However, the 5-methyl group donates electron density via

hyperconjugation, slightly deactivating the ring compared to the non-methylated analog, while
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also providing a steric handle that can improve selectivity in kinase pockets (e.g., HPK1 or

BTK).

Property Value (Predicted)
Significance in Drug
Design

LogP ~1.45
Optimal for oral bioavailability;

moderate lipophilicity.

TPSA ~55 Å²

High permeability; dominated

by the amide and pyridine

nitrogen.

pKa (Pyridine N) ~2.5 - 3.0

Reduced basicity due to the

electron-withdrawing 4-Cl and

2-amide groups.

H-Bond Donors 1 (NH₂)

Critical for interaction with

backbone carbonyls in

proteins.

H-Bond Acceptors 2 (C=O, Pyridine N)
Facilitates water bridging or

direct residue interaction.

Synthetic Methodology
While the N-methyl analog (CAS 220000-87-3) is commercially ubiquitous, the primary amide

often requires de novo synthesis. The following protocol describes the conversion of 4-chloro-

5-methylpyridine-2-carboxylic acid to the carboxamide. This route avoids the use of unstable

acid chlorides by utilizing a mixed anhydride or direct coupling approach.

Reaction Scheme
The transformation proceeds via activation of the carboxylic acid followed by ammonolysis.
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Figure 2: Synthetic workflow for the amidation of the pyridine-2-carboxylic acid core.

Detailed Protocol (Self-Validating System)
Objective: Synthesis of 4-Chloro-5-methylpyridine-2-carboxamide from its acid precursor.

Reagents:

4-Chloro-5-methylpyridine-2-carboxylic acid (1.0 eq)

1,1'-Carbonyldiimidazole (CDI) (1.2 eq)

Ammonium hydroxide (28% NH₃ in H₂O) (5.0 eq) or 7N NH₃ in Methanol.

Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Procedure:

Activation:
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Charge a flame-dried round-bottom flask with 4-Chloro-5-methylpyridine-2-carboxylic acid

(1.0 eq) and anhydrous THF (10 mL/g).

Cool the solution to 0°C under an inert atmosphere (N₂ or Ar).

Add CDI (1.2 eq) portion-wise. Observation Check: Evolution of CO₂ gas indicates

successful activation. Stir for 1 hour at room temperature until gas evolution ceases.

Amidation:

Cool the reaction mixture back to 0°C.

Add Ammonium hydroxide (5.0 eq) or NH₃/MeOH dropwise.

Allow the mixture to warm to room temperature and stir for 3–6 hours.

TLC Monitoring: Use 50% EtOAc/Hexane. The starting material (acid) should disappear

(low Rf), and the product (amide) should appear (mid Rf).

Work-up & Purification:

Concentrate the solvent under reduced pressure.

Dilute the residue with Ethyl Acetate and wash with saturated NaHCO₃ (to remove

unreacted acid) followed by Brine.

Dry over anhydrous Na₂SO₄, filter, and concentrate.

Recrystallization: If necessary, recrystallize from Ethanol/Hexane or purify via silica gel

chromatography (Gradient: 0-10% MeOH in DCM).

Validation Point: The presence of the primary amide is confirmed by ¹H NMR showing two

broad singlets (exchangeable with D₂O) typically between δ 7.5–8.5 ppm, distinct from the

aromatic pyridine protons.

Medicinal Chemistry Applications
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The 4-chloro-5-methylpyridine-2-carboxamide motif is a privileged scaffold in modern drug

discovery, particularly in the development of immunotherapies and oncology agents.

Kinase Inhibition (HPK1 & BTK)
Recent literature highlights pyridine-2-carboxamides as potent inhibitors of Hematopoietic

Progenitor Kinase 1 (HPK1) [1].

Mechanism: The carboxamide group forms a bidentate hydrogen bond with the hinge region

of the kinase ATP-binding pocket.

Selectivity: The 5-methyl group occupies the hydrophobic "gatekeeper" region or solvent-

exposed front pocket, enhancing selectivity against homologous kinases like LCK or GCK

[2].

Reactivity: The 4-chloro substituent serves as a versatile handle for Nucleophilic Aromatic

Substitution (S_NAr). It allows researchers to introduce complex amines or ethers at the 4-

position, generating diverse libraries for Structure-Activity Relationship (SAR) studies.

Synthetic Utility
Beyond its role as a final scaffold, this molecule acts as a linchpin intermediate. The 4-Cl group

can be displaced by:

Anilines: To form bi-aryl amine inhibitors.

Alkoxides: To form ether-linked side chains.

Boronic Acids: Via Suzuki-Miyaura coupling to extend the carbon skeleton.
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synthetic routes of functionalized pyridines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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